Cas no 1694199-60-4 (CID 126975262)

• Product Name: CID 126975262
• CAS No: 1694199-60-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5275747
• Update Time: 2025-07-08

CID 126975262 Chemical and Physical Properties

Names and Identifiers

• CID 126975262
• 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-5-methyl-

• Inchi： 1S/C9H12N2O3/c1-5-4-10-8(6(2)14-3)11-7(5)9(12)13/h4,6H,1-3H3,(H,12,13)
• InChI Key： UBAFTIDKLQEGEF-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC=C(C)C(C(O)=O)=N1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±32.0 °C(Predicted)
• pka: 2.24±0.38(Predicted)

Additional information on CID 126975262

Compound CAS No. 1694199-60-4 and Product CID 126975262: A Comprehensive Overview

The compound identified by CAS No. 1694199-60-4, also referred to as CID 126975262, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of organic molecules and exhibits a complex structure that contributes to its versatile functionality. Recent studies have highlighted its role in various fields, including pharmaceuticals, materials science, and environmental chemistry.

CAS No. 1694199-60-4 is characterized by its intricate molecular architecture, which includes a combination of functional groups that enable it to participate in a wide range of chemical reactions. Its structure has been extensively studied using advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), providing insights into its electronic configuration and bonding patterns. The compound's stability under various conditions has also been evaluated, making it suitable for use in demanding environments.

The product CID 126975262 is renowned for its exceptional performance in catalytic processes. Recent research has demonstrated its ability to act as a highly efficient catalyst in the synthesis of bioactive molecules, which has significant implications for drug discovery. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have shown that CID 126975262 can accelerate the formation of complex organic compounds with high yield and selectivity.

In addition to its catalytic applications, CAS No. 1694199-60-4 has been explored for its potential in materials science. Researchers have investigated its role in the development of novel polymers and nanomaterials, leveraging its unique mechanical and thermal properties. These materials hold promise for use in advanced electronics, aerospace engineering, and sustainable energy technologies.

The environmental impact of CID 126975262 has also been a focal point of recent studies. Scientists have examined its biodegradability and toxicity profiles, ensuring that its use aligns with global sustainability goals. Findings from these studies suggest that the compound can be safely integrated into eco-friendly processes without posing significant risks to ecosystems.

Furthermore, the synthesis of CAS No. 1694199-60-4 has been optimized through innovative methodologies, reducing production costs and enhancing scalability. These advancements have made the compound more accessible for industrial applications, fostering collaboration between academia and industry.

In conclusion, CAS No. 1694199-60-4 (CID 126975262) stands as a testament to the remarkable progress in modern chemistry. Its diverse applications, coupled with cutting-edge research findings, underscore its importance as a key player in advancing scientific innovation across multiple disciplines.